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Compound of Interest

Compound Name: (1R)-1-(4-propylphenyl)ethan-1-ol
CAS No.: 105364-41-8
Cat. No.: B3009730

Get Quote

Precision Synthesis & Application in Chiral
Mesogens and API Design

Executive Summary

(1R)-1-(4-propylphenyl)ethan-1-ol (CAS 105364-41-8) is a high-value chiral secondary
alcohol. Unlike its more common isobutyl analog (a precursor to ibuprofen), the n-propyl! variant
serves a specialized role in two distinct high-tech sectors: liquid crystal (LC) engineering and
structure-activity relationship (SAR) profiling in medicinal chemistry.

As a Senior Application Scientist, | classify this molecule as a "Chiral Mesogenic Synthon." Its
rigid phenyl core, coupled with a flexible n-propyl tail and a chiral hydroxyl handle, allows it to
induce helical twist in nematic liquid crystals (creating cholesteric phases) or serve as a
stereodefined scaffold for lipophilic drug candidates.

This guide details the Corey-Bakshi-Shibata (CBS) asymmetric reduction as the gold-standard
synthesis protocol, ensuring >98% enantiomeric excess (ee), and outlines its critical
applications.
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hemical Profil iesT1I213]41516][7]

Property Specification |/ Data Notes

IUPAC Name (1R)-1-(4-propylphenyl)ethanol  Stereochemistry at C1 is (R)
CAS Number 105364-41-8 Specific to the (R)-enantiomer
Molecular Formula C11H160

Molecular Weight 164.25 g/mol

Physical State Colorless to pale yellow liquid Viscous oil at RT

Predicted based on isopropyl

Boiling Point ~115-120 °C at 5 mmHg
analog
Typical for (R)-alkyl-phenyl-
Chirality Dextrorotatory (+) P (R)-alkyl-pheny
ethanols
. Soluble in DCM, THF, MeOH, o
Solubility Immiscible in water
EtOH
N 4-propylacetophenone, (S)- ) ] )
Key Impurities Monitor via Chiral GC/HPLC

enantiomer

Core Synthesis: Asymmetric CBS Reduction

Rationale: While enzymatic resolution is possible, the Corey-Bakshi-Shibata (CBS) reduction is
preferred for research and scale-up due to its predictability, scalability, and ability to yield
extremely high enantiomeric excess (>98% ee) without the need for complex biological media.

Mechanism of Action

The reaction utilizes a chiral oxazaborolidine catalyst (derived from proline) to activate borane
(BH3s). The catalyst binds the ketone substrate and the borane reagent, orienting them in a rigid
transition state that forces hydride delivery to the Re-face of the carbonyl, yielding the (R)-
alcohol.

Protocol: Synthesis of (1R)-1-(4-propylphenyl)ethan-1-ol

Reagents:
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Substrate: 4'-Propylacetophenone (1.0 eq)

Catalyst: (R)-2-Methyl-CBS-oxazaborolidine (0.1 eq, 10 mol%)

Reductant: Borane-THF complex (BHs[1]-THF, 1.0 M, 0.6 eq) or Catecholborane

Solvent: Anhydrous Tetrahydrofuran (THF)
Step-by-Step Methodology:
o System Preparation (Moisture Control):

o Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar,
nitrogen inlet, and rubber septum.

o Critical: The CBS catalyst is sensitive to moisture. All transfers must use cannula or
syringe techniques under positive nitrogen pressure.

o Catalyst Activation:
o Charge the flask with (R)-Me-CBS catalyst (10 mol%) and anhydrous THF.

o Cool the system to -20 °C. Lower temperatures increase enantioselectivity by rigidifying
the transition state.

e Reductant Addition:

o Add the Borane-THF complex dropwise to the catalyst solution. Stir for 10 minutes to form
the active catalyst-borane complex.

o Substrate Addition (The Control Step):
o Dissolve 4'-propylacetophenone in minimal anhydrous THF.
o Add this solution slowly over 30—60 minutes via syringe pump.

o Why? Slow addition maintains a low concentration of ketone relative to the catalyst,
preventing uncatalyzed (racemic) background reduction by free borane.
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e Quenching & Workup:

o

Monitor conversion via TLC (eluent: 20% EtOAc/Hexanes).

[¢]

Once complete (< 1% ketone remaining), quench carefully with methanol (gas evolution:
H2).

[¢]

Add 1N HCI to break the boron-nitrogen complex.

o

Extract with diethyl ether (3x), wash with brine, dry over MgSOa, and concentrate.
 Purification:
o Flash Chromatography: Silica gel (Hexanes:EtOAc 90:10).

o Distillation: Kugelrohr distillation (high vacuum) for ultra-pure applications (e.g., liquid
crystals).

Visualization: CBS Catalytic Cycle

The following diagram illustrates the stereochemical control mechanism. The (R)-CBS catalyst
ensures the hydride attacks from the specific face required to generate the (R)-configuration.
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Active Catalyst Substrate
(R)-Me-CBS-Borane Complex 4-Propylacetophenone

Transition State Assembly
(Rigid Si-face shielding)

Catalyst Regeneration

Hydride Transfer
(Rate Limiting Step)

[Alkoxy-Borane Intermediate j

Acidic Workup (MeOH/HCI)

Target Product:
(1R)-1-(4-propylphenyl)ethan-1-ol
(>98% ee)

Click to download full resolution via product page

Figure 1: Catalytic cycle of the CBS reduction.[1][2][3][4] The chiral catalyst coordinates both
the borane and the ketone, enforcing a specific geometry that dictates the stereochemical
outcome.

Applications & Strategic Value
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A. Liquid Crystal (LC) Dopants

In the display and photonics industry, (1R)-1-(4-propylphenyl)ethan-1-ol is derivatized (often
esterified) to create chiral dopants.

¢ Mechanism: When added to a nematic LC host, the chiral center induces a macroscopic
helical twist.

o Helical Twisting Power (HTP): The efficiency of this twist is measured by HTP. The n-propyl
tail provides excellent compatibility with standard LC hosts (like cyanobiphenyls) due to
structural similarity, preventing phase separation while the chiral center drives the cholesteric
phase formation.

B. Pharmaceutical Development (SAR)

This compound serves as a critical probe in Structure-Activity Relationship studies for "profen”
drugs and other lipophilic inhibitors.

« Lipophilicity Tuning: The n-propyl group is less bulky than an isobutyl (ibuprofen) or tert-butyl
group but more lipophilic than an ethyl group. This allows medicinal chemists to fine-tune the
fit of the molecule into a hydrophobic protein pocket.

» Metabolic Stability: The n-propyl chain is susceptible to specific P450 oxidation patterns
(terminal hydroxylation), offering a distinct metabolic profile compared to branched alkyl
chains.

Comparative Analog Table:
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Primary .
Analog R-Group T Steric Bulk
Application
LC Dopants, SAR ) )
CAS 105364-41-8 n-Propyl Medium (Flexible)
Probes
Ibuprofen Interm. Isobutyl NSAID Synthesis High (Branched)
Fenoprofen Interm. Phenoxy NSAID Synthesis High (Aromatic)
General Building
Ethyl Analog Ethyl Low

Block

Quality Control & Validation

Trustworthiness in data is paramount. Every batch must be validated using the following self-

validating system:

o Enantiomeric Excess (ee):

o Method: Chiral HPLC using a Daicel Chiralcel OD-H or AD-H column.

o Mobile Phase: Hexane:lsopropanol (98:2).

o Expectation: The (R)-enantiomer should elute distinct from the (S)-minor peak. Target

>98% ee.

o Absolute Configuration:

o Method: Optical Rotation (Polarimetry).

o Standard:

value should be positive (+) in methanol.

o Chemical Purity:

o Method: GC-MS or tH-NMR (CDCIls). Look for the characteristic doublet at ~1.45 ppm

(methyl group) and the quartet at ~4.85 ppm (chiral methine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. alfa-chemistry.com [alfa-chemistry.com]

2. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry
[nrochemistry.com]

3. Corey-ltsuno reduction - Wikipedia [en.wikipedia.org]
4. CBS_reduction [chemeurope.com]
5. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]

6. 1-[4-(Propan-2-yl)phenyllethan-1-ol | C11H160 | CID 299156 - PubChem
[pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Technical Master File: (1R)-1-(4-propylphenyl)ethan-1-
ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3009730/docs#technical-master-file-1r-1-4-
propylphenyl-ethan-1-ol]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.organic-chemistry.org/namedreactions/corey-bakshi-shibata-reduction.shtm
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-_Propan-2-yl_phenyl_ethan-1-ol
https://www.benchchem.com/product/b3009730?utm_src=pdf-custom-synthesis#bc-rfq
https://www.alfa-chemistry.com/resources/corey-bakshi-shibata-reduction.html
https://nrochemistry.com/corey-bakshi-shibata-reduction/
https://nrochemistry.com/corey-bakshi-shibata-reduction/
https://en.wikipedia.org/wiki/Corey%E2%80%93Itsuno_reduction
https://www.chemeurope.com/en/encyclopedia/CBS_reduction.html
https://www.organic-chemistry.org/namedreactions/corey-bakshi-shibata-reduction.shtm
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-_Propan-2-yl_phenyl_ethan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-_Propan-2-yl_phenyl_ethan-1-ol
https://www.benchchem.com/product/b3009730/docs#technical-master-file-1r-1-4-propylphenyl-ethan-1-ol
https://www.benchchem.com/product/b3009730/docs#technical-master-file-1r-1-4-propylphenyl-ethan-1-ol
https://www.benchchem.com/product/b3009730/docs#technical-master-file-1r-1-4-propylphenyl-ethan-1-ol
https://www.benchchem.com/product/b3009730/docs#technical-master-file-1r-1-4-propylphenyl-ethan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3009730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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